Cas no 95034-05-2 (tert-butyl N-(2-amino-2-methyl-propyl)carbamate)

• Product Name: tert-butyl N-(2-amino-2-methyl-propyl)carbamate
• CAS No: 95034-05-2
• MF: C₉H₂₀N₂O₂
• MW: 188.267302513123
• MDL: MFCD11040212
• CID: 1985683
• PubChem ID: 17909918
• Update Time: 2025-05-27

tert-butyl N-(2-amino-2-methyl-propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl N-(2-amino-2-methylpropyl)carbamate
• AG-H-91685
• AGN-PC-01MXO1
• PubChem23422
• 1-tert-Butyloxycarbonylamino-2-methyl-2-propylamine
• 1,2-diamino-N-(tert-butyloxycarbonyl)-1,1'-dimethylethane
• tert-butyl (2-amino-2-methylpropyl)carbamate
• AC1Q1NMO
• H-Dadme-Boc
• CTK5H7318
• (2-amino-2-methyl-propyl)-carbamic acid tert-butyl ester
• tert-butyl (2-amino-2-methyl-1-propyl)carbamate
• (2-amino-2-methylpropyl)carbamic acid tert-butyl ester
• 1-N-Boc-2-methylpropane-1,2-diamine
• 1,1-Dimethylethyl N-(2-amino-2-methylpropyl)carbamate (ACI)
• Carbamic acid, (2-amino-2-methylpropyl)-, 1,1-dimethylethyl ester (9CI)
• 1-((tert-Butoxycarbonyl)amino)-2-methyl-2-aminopropane
• 1-tert-Butoxycarbonylamino-2-methyl-2-propanamine
• N-(2-Amino-2-methylpropyl)-N-(tert-butoxycarbonyl)amine
• N-(2-Amino-2-methylpropyl)carbamate tert-butyl ester
• N-(2-Amino-2-methylpropyl)carbamic acid tert-butyl ester
• N-(tert-Butoxycarbonyl)-2-methyl-1,2-propanediamine
• tert-butyl N-(2-amino-2-methyl-propyl)carbamate
• 95034-05-2
• DTXSID60591565
• Carbamic acid, (2-amino-2-methylpropyl)-, 1,1-dimethylethyl ester
• BS-13868
• SB40187
• N1-Boc-2-methyl-1,2-propanediamine
• t-butyl (2-amino-2-methyl-1-propyl)carbamate
• n-(2-amino-2-methylpropyl)(tert-butoxy)carboxamide
• tert-Butyl (2-Amino-2-methylpropyl)-carbamate
• Z1083217742
• VDA03405
• DB-080166
• SY186730
• tert-Butyl(2-amino-2-methylpropyl)carbamate
• AKOS006283671
• tert-butyl 2-amino-2-methylpropylcarbamate
• MFCD11040212
• EN300-68883
• KCBBEHBEAPOBSC-UHFFFAOYSA-N
• SCHEMBL854272

• MDL： MFCD11040212
• Inchi： 1S/C9H20N2O2/c1-8(2,3)13-7(12)11-6-9(4,5)10/h6,10H2,1-5H3,(H,11,12)
• InChI Key： KCBBEHBEAPOBSC-UHFFFAOYSA-N
• SMILES： O=C(NCC(C)(C)N)OC(C)(C)C

Computed Properties

• Exact Mass: 188.152477885g/mol
• Monoisotopic Mass: 188.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

tert-butyl N-(2-amino-2-methyl-propyl)carbamate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C(BD248560)

Additional information on tert-butyl N-(2-amino-2-methyl-propyl)carbamate

Comprehensive Overview of tert-butyl N-(2-amino-2-methyl-propyl)carbamate (CAS No. 95034-05-2)

tert-butyl N-(2-amino-2-methyl-propyl)carbamate, identified by its CAS number 95034-05-2, is a specialized organic compound widely utilized in pharmaceutical intermediates and peptide synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in protecting amine groups during complex chemical reactions. Its molecular structure features a tert-butyl group, which enhances stability and solubility, making it a preferred choice in modern synthetic chemistry.

In recent years, the demand for tert-butyl N-(2-amino-2-methyl-propyl)carbamate has surged due to its critical role in the development of novel therapeutics. Researchers and pharmaceutical companies frequently search for "CAS 95034-05-2 applications" or "tert-butyl carbamate derivatives in drug discovery," reflecting its growing importance in medicinal chemistry. The compound's unique properties, such as its ability to act as a protecting group for amines, have made it indispensable in the synthesis of peptides and small-molecule drugs.

One of the key advantages of tert-butyl N-(2-amino-2-methyl-propyl)carbamate is its compatibility with green chemistry principles. As sustainability becomes a focal point in the chemical industry, queries like "eco-friendly carbamate synthesis" or "sustainable amine protection strategies" have gained traction. This compound aligns with these trends by offering efficient reaction pathways with minimal waste generation. Its stability under mild conditions further reduces the need for harsh reagents, contributing to safer laboratory practices.

The synthesis of tert-butyl N-(2-amino-2-methyl-propyl)carbamate involves straightforward steps, often starting from readily available precursors like 2-amino-2-methyl-1-propanol. This accessibility has led to increased interest in "CAS 95034-05-2 suppliers" and "bulk tert-butyl carbamate procurement," particularly among contract research organizations (CROs) and academic labs. The compound's purity and consistency are critical for reproducible results, driving demand for high-quality batches from reputable manufacturers.

Beyond pharmaceuticals, tert-butyl N-(2-amino-2-methyl-propyl)carbamate has found applications in material science, particularly in the design of polyurethane precursors and specialty polymers. Searches for "carbamate-based polymer additives" highlight its potential in enhancing material properties such as durability and thermal resistance. This dual utility in both life sciences and industrial applications underscores its versatility.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize CAS 95034-05-2, ensuring compliance with regulatory standards. Questions such as "how to analyze tert-butyl carbamate purity" or "spectroscopic data for 95034-05-2" are frequently encountered in scientific forums, emphasizing the need for precise quality control measures.

In conclusion, tert-butyl N-(2-amino-2-methyl-propyl)carbamate (CAS No. 95034-05-2) represents a cornerstone in synthetic chemistry, bridging gaps between drug development, sustainable practices, and advanced materials. Its robust demand and multifaceted applications position it as a compound of enduring relevance in both research and industrial settings.